4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 4-(1-methyl-5-oxopyrrolidin-3-yl)-2-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H17N3O2/c1-3-4-10-13-9(6-11(16)14-10)8-5-12(17)15(2)7-8/h6,8H,3-5,7H2,1-2H3,(H,13,14,16)
• InChI Key: MOYYIDXYHNIEIY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CC(=O)N1)C2CC(=O)N(C2)C

Description

4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Biological Activity

4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one is a synthetic organic compound notable for its complex structure, featuring a pyrrolidine ring and a pyrimidine moiety. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications, particularly in pharmacology. Understanding its biological activity can provide insights into its possible uses in drug development.

• Molecular Formula : C₁₂H₁₇N₃O₂
• Molecular Weight : 235.28 g/mol

The compound's structure suggests that it may interact with various biological targets, influencing its pharmacological properties.

Research indicates that compounds with similar structures to 4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one exhibit significant biological activities. These may include:

• Antimicrobial Activity : Similar compounds have shown effectiveness against a range of pathogens.
• Neuroactive Properties : The methylated pyrrolidine structure may confer neuroactivity, potentially influencing neurotransmitter systems.
• Cytotoxicity : Certain derivatives exhibit cytotoxic effects, making them candidates for cancer treatment.

Biological Activity Data

The following table summarizes the biological activities observed in studies involving 4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one and related compounds:

Compound	Structural Features	Notable Activities
4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one	Hydroxypyrimidine + Methylated Pyrrolidine	Antimicrobial, Neuroactive, Cytotoxic
6-Hydroxypyrimidine	Hydroxylated pyrimidine	Antimicrobial
1-Methylpyrrolidine	Methylated pyrrolidine	Neuroactive
2-Propyldihydropyrimidine	Propyl-substituted pyrimidine	Cytotoxicity

This table illustrates the unique combination of structural features in 4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one, which may lead to distinct biological activities not observed in simpler analogs.

Case Studies

A notable study explored the compound's potential as an antimicrobial agent. In vitro tests demonstrated that it effectively inhibited the growth of several bacterial strains, suggesting its utility in treating infections caused by resistant pathogens. Another study focused on its neuroactive properties, indicating potential benefits in neurodegenerative diseases by modulating neurotransmitter levels.

Pharmacokinetics and Pharmacodynamics

Understanding the pharmacokinetics (PK) and pharmacodynamics (PD) of 4-(6-Hydroxy-2-propylpyrimidin-4-yl)-1-methylpyrrolidin-2-one is crucial for assessing its therapeutic potential. Preliminary studies suggest that the compound has favorable absorption characteristics and a moderate elimination half-life, which could enhance its efficacy as a therapeutic agent.